2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanyl-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C17H15FN4O3S/c1-21-15-14(16(24)22(2)17(21)25)12(7-8-19-15)26-9-13(23)20-11-6-4-3-5-10(11)18/h3-8H,9H2,1-2H3,(H,20,23)
• InChI Key: HAOOJUWALXOQOH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H15FN4O3S
• Molecular Weight: 374.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a thioether group, and an acetamide group. The pyrimidine ring is a six-membered ring with two nitrogen atoms, which is a common structure in many biological molecules, such as nucleotides in DNA and RNA. The thioether group contains a sulfur atom, which can participate in various chemical reactions. The acetamide group contains a carbonyl (C=O) and an amine (NH2), which can also be involved in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine ring suggests that the compound might have aromatic properties. The sulfur atom in the thioether group might contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The pyrimidine ring might undergo electrophilic aromatic substitution reactions. The thioether group might be involved in oxidation and reduction reactions. The acetamide group might participate in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and boiling point.

Scientific Research Applications

Organic Synthesis

Background:: The compound’s unique structure offers opportunities for diverse synthetic applications.

Applications::

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Electrolyte Additives for Lithium Metal Batteries (LMBs)

Background:: Recent studies have investigated its potential in LMBs.

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Chemical Education and Demonstrations

Background:: The compound’s intriguing structure can engage students in chemistry education.

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Future Directions

The study of new compounds like this one is crucial for the development of new drugs and materials. Future research might focus on understanding its synthesis, reactivity, and potential applications.